Characterization of silica-gel supported Pt–Cu alloy particles prepared ia the sol–gel technique
Physical Chemistry Chemical Physics Pub Date: 2000-05-05 DOI: 10.1039/A909900J
Abstract
Silica-gel-supported
Pt–Cu alloy particles (diameter 4–8 nm) were prepared ![[italic v (to differentiate from Times ital nu)]](http://scimg.chem960.com/usr/1/A909900J.jpg)
ia
sol–gel processing from mixtures
of tetraethoxysilane, 3-(2-aminoethylamine)propyltriethoxysilane as anchors for metal ions, and acetates
of Cu2+ and [Pt(NH3)4]2+ as metal sources. The calcined and reduced materials were characterized by transmission electron microscopy (carrier morphology and metal dispersion), photoelectron spectroscopy (global charge
states) and diffuse reflectance infrared spectroscopy of chemisorbed CO to probe the electronic structure
of the metal particles. The results obtained by the combined techniques provide evidence for the formation
of supported Pt–Cu alloy particles, the detection of geometric and ligand effects, and an unusual redistribution
of
intensity between the
bands corresponding to CO adsorbed on Cu and Pt atoms.
Recommended Literature
- [1] Directed C(sp3)–H arylation of tryptophan: transformation of the directing group into an activated amide†
- [2] Development of a new vacuum-based photovoltaic/thermal collector, and its thermal and exergy analyses†
- [3] Size and shape fine-tuning of SnO2 nanoparticles for highly efficient and stable dye-sensitized solar cells†
- [4] Design of dual drug-loaded dendrimer/carbon dot nanohybrids for fluorescence imaging and enhanced chemotherapy of cancer cells†
- [5] Theoretical investigation on the mechanism and dynamics of oxo exchange of neptunyl(vi) hydroxide in aqueous solution†
- [6] Ultrahigh power density and energy storage density of Ti-free Ca-doped (Pb,La) (Zr,Sn)TaO3 antiferroelectric ceramics
- [7] Membrane invagination induced by Shiga toxin B-subunit: from molecular structure to tube formation†
- [8] A robust photocatalyst of Au25@ZIF-8@TiO2-ReP with dual photoreductive sites to promote photoelectron utilization in H2O splitting to H2 and CO2 reduction to CO†
- [9] Multifunctional MnO2 nanosheet-modified Fe3O4@SiO2/NaYF4:Yb, Er nanocomposites as novel drug carriers†
- [10] An improved apparatus for the determination of gaseous elements in metals by vacuum fusion on a micro scale
Journal Name：Physical Chemistry Chemical Physics
Research Products
-
CAS no.: 1493-23-8
-
CAS no.: 10424-09-6
-
CAS no.: 1310-45-8
